Cas no 174972-80-6 (Parishin C)

• Product Name: Parishin C
• CAS No: 174972-80-6
• MF: C₃₂H₄₀O₁₉
• MW: 728.6486120224
• MDL: MFCD29059903
• CID: 823227
• PubChem ID: 10676408
• Update Time: 2025-05-22

Parishin C Chemical and Physical Properties

Names and Identifiers

• Parishin C
• 3-Carboxy-3-hydroxy-1,5-dioxo-1,5-pentanediylbis(oxymethylene-4,1-phenylene) bis-beta-D-glucopyranoside
• MS-31260
• DTXSID501113451
• HY-N2125
• 174972-80-6
• 3-Carboxy-3-hydroxy-1,5-dioxo-1,5-pentanediylbis(oxymethylene-4,1-phenylene) bis-beta-D-glucopyranos
• ParishinC
• AC-34034
• CS-0018676
• 2-hydroxy-4-oxo-2-[2-oxo-2-[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methoxy]ethyl]-4-[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methoxy]butanoic acid
• 1ST000285
• AKOS030530168
• Parishin C3-Carboxy-3-hydroxy-1,5-dioxo-1,5-pentanediylbis(oxymethylene-4,1-phenylene) bis-beta-D-glucopyranoside; ParishinC; 3-Carboxy-3-hydroxy-1,5-dioxo-1,5-pentanediylbis(oxymethylene-4,1-phenylene) bis-beta-D-glucopyranos
• DA-66491
• 3-Carboxy-3-hydroxy-1,5-dioxo-1,5-pentanediylbis(oxymethylene-4,1-phenylene) bis-I(2)-D-glucopyranoside
• 2-hydroxy-4-oxo-2-{2-oxo-2-[(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methoxy]ethyl}-4-[(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methoxy]butanoic acid

• MDL： MFCD29059903
• Inchi： 1S/C32H40O19/c33-11-19-23(37)25(39)27(41)29(50-19)48-17-5-1-15(2-6-17)13-46-21(35)9-32(45,31(43)44)10-22(36)47-14-16-3-7-18(8-4-16)49-30-28(42)26(40)24(38)20(12-34)51-30/h1-8,19-20,23-30,33-34,37-42,45H,9-14H2,(H,43,44)/t19-,20-,23-,24-,25+,26+,27-,28-,29-,30-/m1/s1
• InChI Key： PMVCHAWVCIWVLP-KDSCYBBXSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(COC(CC(C(=O)O)(CC(=O)OCC2C=CC(=CC=2)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)=O)=CC=1

Computed Properties

• Exact Mass: 728.21637904 g/mol
• Monoisotopic Mass: 728.21637904 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 51
• Rotatable Bond Count: 17
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 309
• Molecular Weight: 728.6
• XLogP3: -2.7

Experimental Properties

• Color/Form: Powder
• Density: 1.600
• Boiling Point: 1052.0±65.0 °C at 760 mmHg
• Flash Point: 331.2±27.8 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Parishin C Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides

Additional information on Parishin C

Exploring Parishin C (CAS No. 174972-80-6): A Comprehensive Guide to Its Properties and Applications

Parishin C, with the CAS number 174972-80-6, is a bioactive compound that has garnered significant attention in recent years due to its potential health benefits. This compound, derived from natural sources, is part of a growing trend in the nutraceutical and pharmaceutical industries to explore plant-based bioactive molecules. As consumers increasingly seek natural alternatives to synthetic compounds, Parishin C has emerged as a subject of interest for researchers and health enthusiasts alike.

The chemical structure of Parishin C is characterized by its unique glycosidic linkages, which contribute to its stability and bioavailability. Studies have suggested that this compound may exhibit antioxidant, anti-inflammatory, and neuroprotective properties. These attributes align with current consumer trends, where terms like "natural antioxidants", "brain health supplements", and "plant-derived bioactive compounds" are frequently searched in relation to dietary supplements and functional foods.

In the context of modern health trends, Parishin C has been investigated for its potential role in supporting cognitive function. This is particularly relevant given the rising global concern about neurodegenerative conditions and the search for "nootropic natural compounds". The compound's ability to potentially modulate cellular stress responses has made it a candidate for further research in age-related health support, answering the growing demand for "anti-aging natural products" and "longevity supplements".

From a biochemical perspective, Parishin C (CAS 174972-80-6) interacts with various molecular pathways in the human body. Its mechanism of action appears to involve modulation of oxidative stress markers and inflammatory cytokines, which explains the scientific community's interest in its potential applications. These properties make it relevant to current searches about "natural anti-inflammatory agents" and "oxidative stress reduction", topics that have seen increased attention in preventive healthcare discussions.

The extraction and purification processes of Parishin C have been refined to meet the growing demand for high-quality standardized extracts. This development responds to consumer queries about "standardized plant extracts" and "quality control in natural products", reflecting the industry's move toward more transparent and reliable sourcing methods. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify the purity and identity of Parishin C, ensuring consistency across batches.

In the supplement market, products containing Parishin C are often marketed alongside complementary ingredients that enhance its bioavailability or target specific health concerns. This strategy aligns with consumer searches for "synergistic supplement formulations" and "bioavailability enhancement techniques". The compound's stability profile makes it suitable for various delivery forms, from traditional capsules to innovative delivery systems that address common questions about "best absorption methods for supplements".

Research into Parishin C (CAS 174972-80-6) continues to evolve, with recent studies exploring its potential in metabolic health support. This direction responds to the growing interest in "natural compounds for metabolic syndrome" and "plant-based approaches to blood sugar management". While more clinical studies are needed, preliminary data suggest that Parishin C may influence energy metabolism pathways, making it relevant to current discussions about holistic approaches to weight management and metabolic health.

The safety profile of Parishin C has been another area of investigation, particularly important for consumers searching for "safety of natural compounds" and "toxicity studies of plant extracts". Available data suggest that the compound has a favorable safety margin at typical usage levels, though as with any bioactive substance, appropriate dosing and professional guidance are recommended. This information addresses common consumer concerns about "natural product safety" and "potential side effects of herbal supplements".

Looking forward, the potential applications of Parishin C may expand as research uncovers more about its mechanisms of action. The compound represents an exciting intersection of traditional knowledge and modern science, answering contemporary searches for "evidence-based herbal medicine" and "scientifically validated natural products". As the demand for transparent, research-backed natural health solutions grows, Parishin C (CAS 174972-80-6) stands poised to remain a compound of significant interest in both scientific and consumer circles.